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Molecular Target Profile of Derazantinib
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Target Primary Role & Relevance Key Experimental Findings
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FGFR1 Tyrosine kinase receptor; 4.5 nM Inhibits phosphorylation in cell-
implicated in cell based assays [1].
proliferation/survival [2] [3].

FGFR2 Primary target; driver in 1.8 nM Potent tumor growth inhibition in
cancers like ICCA via fusions FGFR2-driven xenograft models
[4] [5]. (e.g., SNU-16) [1] [5].

FGFR3 Tyrosine kinase receptor; 4.35 nM Inhibits phosphorylation in cell-
common in urothelial based assays [1].
carcinoma [2] [3].

FGFR4 Tyrosine kinase receptor; role 3.4nM Shows lower potency in cellular
in bile acid metabolism, HCC (Chondrocyte) phosphorylation assays (ICso >10
[2] [6]. HM) [1].

Other Targets VEGFR2: Angiogenesis; Information Contributes to anti-angiogenic

(VEGFR2, CSF1R: Tumor missing and immunomodulatory effects,
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CSF1R) microenvironment, immune potentially differentiating its
suppression [4]. profile [4].

Mechanism of Action & Signaling Pathway

Derazantinib inhibits the FGFR signaling pathway, which is crucial for cell proliferation, survival, and

differentiation. The diagram below illustrates this pathway and where derazantinib acts.
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Derazantinib inhibits FGFR signaling by competitively blocking ATP binding, preventing downstream

pathway activation and subsequent cellular processes [4] [1] [7].

Key Experimental Evidence & Protocols

The following table outlines the core methodologies used to establish the efficacy and mechanism of

derazantinib.

Experimental
Model

Key Protocol Details

Measured Outcomes & Significance

Kinase Activity
Assay [1]

Cell Proliferation
Assay [1]

In Vivo Xenograft
Models [1] [5]

FGFR1/2 incubated with derazantinib
(pre-incubation 30 min), ATP, and
biotinylated-PYK2 substrate. Reaction
stopped with EDTA.

FGFR-driven cancer cell lines (e.g.,
SNU-16) treated with derazantinib for
72 hours. Cell viability measured via
MTS assay.

Mice with FGFR2-driven tumors (e.g.,
SNU-16, Ba/F3-FGFR2) administered
derazantinib orally. Tumor volume
monitored.

ICso values: Quantified potent inhibition
of FGFR1 (4.5 nM) and FGFR2 (1.8
nM), confirming direct kinase target
engagement.

Anti-proliferative effect:
Demonstrated dose-dependent
inhibition of cell growth, confirming
functional cellular activity.

Tumor Growth Inhibition (TGI):
Showed significant TGI (up to 83-96%
in responsive models), validating
efficacy in vivo [1] [5].

Clinical Relevance and Development Status

¢ Primary Indication: Derazantinib has shown its most encouraging clinical results in advanced
intrahepatic cholangiocarcinoma (iCCA) with FGFR2 fusions, achieving an objective response
rate of 20.7% and disease control rate of 82.8% in a phase 1/2 study [4] [5].

o Safety Profile: The drug's toxicity profile is generally manageable and characteristic of FGFR
inhibitors, commonly including hyperphosphatemia, asthenia/fatigue, and ocular toxicity [5].

e Development Status: While development in urothelial carcinoma was discontinued due to

insufficient efficacy [8], research continues in iCCA, underscoring that FGFR2 fusions represent the

primary predictive biomarker for derazantinib response.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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